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Compound of Interest

Compound Name: MgAdp

Cat. No.: B1197183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial sources for high-purity

magnesium adenosine 5'-diphosphate (MgADP) for research purposes. It includes detailed

application notes and experimental protocols for the use of MgADP in key research areas,

addressing the needs of researchers, scientists, and drug development professionals.

Introduction to MgADP in Research
Magnesium adenosine 5'-diphosphate (MgADP) is a critical nucleotide that plays a central role

in cellular bioenergetics and signaling. As the product of ATP hydrolysis, the ratio of ATP to

ADP is a key indicator of the cell's energy status. Beyond its role in metabolism, MgADP acts

as an important signaling molecule, particularly in the regulation of enzyme activity, ion

channels, and receptor-mediated pathways. In the laboratory, high-purity MgADP is an

indispensable tool for a wide range of applications, from studying the kinetics of ATPases and

kinases to investigating platelet aggregation and muscle contraction. The magnesium-bound

form is often the biologically active species, making the use of high-purity MgADP crucial for

obtaining accurate and reproducible experimental results.

Commercial Sources for High-Purity ADP
High-purity ADP is commercially available from several reputable suppliers, typically as a salt

(e.g., potassium or lithium salt). Researchers generally prepare MgADP solutions

extemporaneously by combining the ADP salt with a magnesium salt, such as magnesium
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chloride (MgCl₂). The following table summarizes key information for ADP products from

prominent suppliers, which can be used to prepare high-purity MgADP solutions.

Supplier
Product
Name

Catalog
Number
(Example)

Purity Formulation
Storage
Temperatur
e

Sigma-

Aldrich

(Merck)

Adenosine 5'-

diphosphate

monopotassi

um salt

dihydrate

A5285 ≥95% Powder -20°C

Cayman

Chemical

Adenosine 5'-

diphosphate

(potassium

salt hydrate)

16697 ≥95%
Crystalline

Solid
-20°C

Thermo

Fisher

Scientific

Adenosine-5'-

diphosphate

trilithium salt,

98%

J60672 98% Powder
Room

Temperature

Jena

Bioscience

Adenosine 5'-

diphosphate

(ADP)

NU-1020 ≥95% (HPLC)

Sodium salt,

solution or

solid

-20°C

Application Notes & Protocols
Preparation of High-Purity MgADP Stock Solution
Objective: To prepare a concentrated stock solution of MgADP with a defined concentration

and a 1:1 molar ratio of Mg²⁺ to ADP.

Materials:

High-purity ADP salt (e.g., potassium or lithium salt)

Magnesium chloride (MgCl₂), anhydrous or hexahydrate
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Nuclease-free water

pH meter

Sterile microcentrifuge tubes

Protocol:

Calculate Molar Masses: Determine the exact molar mass of the specific ADP salt and MgCl₂

form you are using. Remember to account for any water of hydration.

Prepare ADP Solution:

Weigh out a precise amount of the ADP salt.

Dissolve the ADP salt in an appropriate volume of nuclease-free water to achieve the

desired stock concentration (e.g., 100 mM).

Ensure complete dissolution by vortexing gently.

Prepare MgCl₂ Solution:

Prepare a separate stock solution of MgCl₂ in nuclease-free water at the same molar

concentration as the ADP solution (e.g., 100 mM).

Combine ADP and MgCl₂:

In a sterile tube, combine equal volumes of the ADP stock solution and the MgCl₂ stock

solution. This will result in a final solution containing MgADP at half the initial stock

concentration (e.g., 50 mM MgADP) with a 1:1 molar ratio of Mg²⁺ to ADP.

pH Adjustment (Optional but Recommended):

Check the pH of the final MgADP solution. If necessary, adjust the pH to the desired value

(typically 7.0-7.5 for most biological assays) using small volumes of dilute NaOH or HCl.

Aliquoting and Storage:
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Aliquot the MgADP stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term stability.

Experimental Workflow for MgADP Solution Preparation
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Start

Solution Preparation

Formation of MgADP

Final Steps

Obtain High-Purity ADP Salt and MgCl₂

Weigh ADP Salt Weigh MgCl₂

Dissolve ADP in Nuclease-Free Water
(e.g., 100 mM)

Combine Equal Volumes of
ADP and MgCl₂ Solutions

Dissolve MgCl₂ in Nuclease-Free Water
(e.g., 100 mM)

Adjust pH (Optional)
(e.g., to 7.0-7.5)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C
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Assay Setup

Reaction Detection

Data Analysis
ATPase Enzyme

Add MgATP (Substrate)Assay Buffer

MgADP (Inhibitor)

Incubate at
Optimal Temperature

Add Malachite Green
(Stop & Detect Pi)

Measure Absorbance
(620-650 nm)

Calculate ATPase Activity
(µmol Pi/min/mg)Phosphate Standard Curve
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To cite this document: BenchChem. [Commercial Sources and Research Applications of
High-Purity MgADP]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197183#commercial-sources-for-high-purity-mgadp-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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